1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol

• IUPAC Name: 1-[(4-phenylthiophen-2-yl)methyl]piperidin-4-ol
• InChI: InChI=1S/C16H19NOS/c18-15-6-8-17(9-7-15)11-16-10-14(12-19-16)13-4-2-1-3-5-13/h1-5,10,12,15,18H,6-9,11H2
• InChI Key: GPWZYAIBHBMFFV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC(=CS2)C3=CC=CC=C3
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol

Description

1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol (PTMP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. PTMP is a piperidine derivative that has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol is not fully understood, but it is believed to involve the modulation of various neurotransmitters, including dopamine, serotonin, and norepinephrine. This compound has been found to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. Additionally, this compound has been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its pharmacological activities. Moreover, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival, differentiation, and plasticity.

Advantages and Limitations for Lab Experiments

1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. Moreover, this compound has been found to have good pharmacokinetic properties, including good oral bioavailability and brain penetration. However, this compound also has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for the research on 1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Another direction is the investigation of the potential applications of this compound in the treatment of various neurodegenerative disorders. Moreover, the development of this compound derivatives with improved pharmacological properties may also be an interesting future direction for research. Finally, the investigation of the long-term effects of this compound on the brain and its potential for abuse and addiction should also be considered in future studies.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential applications in medicinal chemistry. It has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. The research on this compound has provided valuable insights into its pharmacological activities and has opened new avenues for the development of novel therapeutic agents for various neurological disorders.

Synthesis Methods

The synthesis of 1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol involves the reaction of 4-phenylthiophen-2-ylmethyl chloride with piperidine-4-ol under appropriate conditions. The reaction proceeds through the formation of an intermediate, which is then converted into this compound. The synthesis method of this compound has been reported in various research articles, and it has been found to be a reliable and efficient method for the preparation of this compound.

Scientific Research Applications

1-[(4-Phenylthiophen-2-yl)methyl]piperidin-4-ol has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit various pharmacological activities, including antipsychotic, antidepressant, and analgesic effects. This compound has also been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Moreover, this compound has shown promising results in the treatment of drug addiction and withdrawal symptoms.